Cas no 1261726-23-1 (2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261726-23-1
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4923919
• Update Time: 2025-05-21

2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9F4NO/c14-12-10(7-19)4-9(6-18-12)8-2-1-3-11(5-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： SMAQMRUTSNYQRH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC(=C(CO)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261726-23-1): Properties, Applications, and Market Insights

2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261726-23-1) is a specialized fluorinated pyridine derivative that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, with its unique trifluoromethylphenyl and fluoro-pyridine moieties, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure combines the electron-withdrawing properties of fluorine atoms with the aromatic stability of pyridine, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol as a key player in research and development. Scientists are increasingly exploring its potential in designing small-molecule inhibitors and bioactive agents, particularly in targeting enzyme pathways and receptor interactions. The compound's lipophilicity and metabolic stability, enhanced by the trifluoromethyl group, make it an attractive candidate for optimizing drug-like properties.

In the agrochemical sector, 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol is being investigated for its potential as a crop protection agent. The introduction of fluorine atoms into pesticide structures has been shown to improve their efficacy and environmental profile. Researchers are particularly interested in how this compound's pyridine core and fluorine substitutions could contribute to novel modes of action against resistant pest strains.

The synthesis of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to construct the aryl-pyridine backbone, followed by selective fluorination and oxidation steps. The development of more efficient synthetic routes for this compound remains an active area of research in process chemistry.

From a commercial perspective, the market for fluorinated pyridine derivatives like 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol is experiencing steady growth. Pharmaceutical companies are investing heavily in fluorine-containing compounds, which currently represent about 20-25% of all small-molecule drugs on the market. This compound's unique structural features make it particularly valuable for medicinal chemistry programs targeting CNS disorders, inflammatory diseases, and oncological indications.

Recent advancements in high-throughput screening technologies have accelerated the discovery of new applications for 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol. Its potential as a molecular probe in chemical biology studies is being explored, particularly in understanding protein-ligand interactions. The compound's ability to serve as a hydrogen bond donor/acceptor while maintaining good membrane permeability makes it particularly useful for these applications.

Environmental and regulatory considerations are also shaping the development of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol applications. As the chemical industry moves toward greener practices, researchers are investigating more sustainable methods for its production and purification. The compound's biodegradation profile and eco-toxicological characteristics are subjects of ongoing study to ensure compliance with evolving environmental regulations.

In material science, the unique electronic properties of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol are being harnessed for developing advanced organic electronic materials. Its potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaics are being explored, taking advantage of the electron-withdrawing nature of its fluorine atoms and the conjugated π-system of its aromatic rings.

The analytical characterization of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol presents unique challenges and opportunities. Advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical methods are crucial for quality control in both research and industrial settings where this compound is utilized.

Looking to the future, 2-Fluoro-5-(3-(trifluoromethyl)phenyl)pyridine-3-methanol is poised to play an increasingly important role in multiple scientific disciplines. Its versatility as a chemical building block, combined with the growing understanding of fluorine's effects on molecular properties, ensures its continued relevance in drug discovery, materials development, and other cutting-edge applications. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, new and innovative uses for this compound are likely to emerge.